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For Researchers, Scientists, and Drug Development Professionals

Introduction

Picrosirius Red (PSR) staining is a widely used histological technique for the visualization and
guantification of collagen fibers in tissue sections. When combined with polarized light
microscopy, this method offers high specificity for collagen, allowing for the differentiation of
collagen types and the assessment of fibrosis. In nephrology and renal pathology, PSR staining
is invaluable for evaluating the extent of collagen deposition in the kidney, a hallmark of chronic
kidney disease (CKD) and renal fibrosis. The strong negative charge of the sulfonic acid groups
on the Sirius Red dye molecules allows them to bind to the positively charged basic amino
acids of collagen, aligning parallel to the long axis of the collagen fibers. This alignment
significantly enhances the natural birefringence of collagen when viewed under polarized light.

Principle of the Method

The Picrosirius Red solution is a mixture of Sirius Red F3B (also known as Direct Red 80) in a
saturated aqueous solution of picric acid. The picric acid provides the acidic environment
necessary for the specific binding of Sirius Red to collagen. Under bright-field microscopy,
collagen fibers appear red. When viewed with a polarizing microscope, the enhanced
birefringence makes collagen fibers appear brightly colored against a dark background.
Thicker, more mature type | collagen fibers typically appear yellow to orange-red, while thinner,
less organized type Il collagen fibers often appear green.[1][2]
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Experimental Protocols
Reagent Preparation

Proper preparation of reagents is critical for successful and reproducible staining.

Reagent Component Quantity Instructions

Dissolve in 500 mL of

saturated aqueous

Picrosirius Red Sirius Red F3B (Direct 05 picric acid. Stir until
Solution Red 80) > 9 fully dissolved. The
solution is stable for
years.
To prepare, add picric
acid crystals to
Saturated Aqueous distilled water until no
o . 500 mL o
Picric Acid more will dissolve
(approx. 1.2-1.3%
wiv).
0.5% Acetic Acid ) ) ) Add to 1 L of distilled
_ Glacial Acetic Acid 5mL _
Solution water and mix well.
Mix equal parts of
Solution A and
] ] Solution B
Weigert's Iron Solution A: ) )
] ) As per manufacturer immediately before
Hematoxylin Hematoxylin

use for nuclear
counterstaining

(optional).

Solution B: Ferric

) As per manufacturer
Chloride

Staining Protocol for Formalin-Fixed Paraffin-Embedded
(FFPE) Kidney Tissue
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This protocol is optimized for 5 pm thick FFPE kidney tissue sections.
o Deparaffinization and Rehydration:
o Immerse slides in two changes of xylene for 5 minutes each.
o Hydrate through a graded series of ethanol:
= 100% Ethanol: 2 changes, 3 minutes each.
= 95% Ethanol: 1 change, 3 minutes.
» 70% Ethanol: 1 change, 3 minutes.
o Rinse in running tap water for 5 minutes.

e (Optional) Nuclear Counterstain:

o

Stain with freshly prepared Weigert's iron hematoxylin for 8-10 minutes.

[¢]

Wash in running tap water for 10 minutes.

[¢]

Differentiate in 0.5% acid alcohol (0.5% HCI in 70% ethanol) for a few seconds.

[e]

Wash in running tap water for 5 minutes.

o

"Blue" the sections in Scott's tap water substitute or saturated lithium carbonate solution
for 1-2 minutes.

o

Wash in running tap water for 5 minutes.

 Picrosirius Red Staining:

o Immerse slides in the Picrosirius Red solution for 60 minutes.[3][4] This incubation time
allows for equilibrium staining.[3]

e Washing:
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o Wash the slides in two changes of 0.5% acetic acid solution for 10-15 seconds each.[1]
This step removes non-specifically bound dye.

o Dehydration:

o Dehydrate rapidly through three changes of 100% ethanol.
e Clearing and Mounting:

o Clear in two changes of xylene for 5 minutes each.

o Mount with a resinous mounting medium.

Data Presentation

The following table summarizes key quantitative parameters of the Picrosirius Red staining
protocol.
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Parameter

Recommended
Value/Range

Notes

Tissue Section Thickness

4-6 pm

Ensures uniform staining and
optimal visualization under

polarized light.[4]

Fixation

10% Neutral Buffered Formalin

Fixation for 24 hours to 2
weeks is ideal.[3][5]

Sirius Red Concentration

0.1% (w/v)

0.5 g of Sirius Red F3B in 500

mL of saturated picric acid.[3]

Staining Time

60 minutes

Shorter times may result in
incomplete staining. Longer
times do not significantly

increase staining intensity.[3]

Washing Solution

0.5% Acetic Acid

Prevents the loss of dye that
can occur when washing with

water.[3]

Microscopy

Bright-field & Polarized Light

Bright-field for general
morphology (collagen is red,
cytoplasm is yellow). Polarized
light for specific collagen
visualization and differentiation
(Type I: yellow/orange; Type
llI: green).[1][2]

Visualization of Experimental Workflow and

Signaling Pathway
Experimental Workflow

The following diagram illustrates the key steps in the Picrosirius Red staining protocol for

kidney tissue.

Picrosirius Red Staining Workflow
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TGF-p Signaling Pathway in Renal Fibrosis

Transforming Growth Factor-beta (TGF-) is a key cytokine that drives renal fibrosis.[1][6] Its
signaling cascade leads to the activation of fibroblasts and the excessive deposition of
extracellular matrix components, including collagen. The diagram below provides a simplified
overview of the canonical Smad-dependent TGF-f3 signaling pathway.

TGF-P Signaling in Renal Fibrosis

Concluding Remarks

The Picrosirius Red staining protocol is a robust and specific method for the detection and
quantification of collagen in kidney tissue. Adherence to a standardized protocol is essential for
obtaining reliable and reproducible results, which are critical for assessing the progression of
renal fibrosis and evaluating the efficacy of potential therapeutic interventions. When combined
with an understanding of the underlying molecular pathways, such as TGF-f3 signaling, this
histological technique provides powerful insights for researchers and drug development
professionals in the field of nephrology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Protocol for Staining Collagen in
Kidney Tissue with Picrosirius Red]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12363519#protocol-for-staining-collagen-in-kidney-
tissue-with-picrosirius-red]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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